Cas no 2300680-52-6 (4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine
• CAS No: 2300680-52-6
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 5463155
• Update Time: 2025-06-13

4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine
• Z3037710632
• 4-chloro-6-methyl-2-(4-methyl-1H-imidazol-1-yl)pyrimidine

• Inchi： 1S/C9H9ClN4/c1-6-3-8(10)13-9(12-6)14-4-7(2)11-5-14/h3-5H,1-2H3
• InChI Key： OIGDIXJHNGYMHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1C=NC(C)=C1

Computed Properties

• Exact Mass: 208.0515740 g/mol
• Monoisotopic Mass: 208.0515740 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.65
• XLogP3: 2
• Topological Polar Surface Area: 43.6

Additional information on 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine

Recent Advances in the Study of 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine (CAS: 2300680-52-6)

The compound 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine (CAS: 2300680-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrimidine core substituted with chloro and methylimidazole groups, exhibits unique chemical properties that make it a promising candidate for further research. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of kinase inhibition and anticancer drug development.

One of the key areas of interest is the role of 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine as a building block in the synthesis of more complex molecules. Researchers have demonstrated its utility in the preparation of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The compound's ability to interact with specific kinase domains has been explored in several in vitro and in vivo studies, revealing its potential to modulate signaling pathways involved in cell proliferation and survival.

Recent synthetic methodologies have also been developed to optimize the production of 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine, with a focus on improving yield and purity. Advances in catalytic processes and green chemistry approaches have been particularly noteworthy, offering more sustainable and efficient routes to its synthesis. These developments are expected to facilitate further pharmacological evaluations and preclinical studies.

In addition to its synthetic utility, the biological activity of 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine has been a subject of intense investigation. Preliminary studies suggest that it may exhibit selective inhibition against certain kinases, such as those involved in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. These findings have spurred interest in its potential as a lead compound for the development of targeted therapies. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-Chloro-6-methyl-2-(4-methylimidazol-1-yl)pyrimidine (CAS: 2300680-52-6) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for drug discovery, particularly in the development of kinase inhibitors. Continued research and innovation in its synthesis and application are expected to yield significant advancements in the treatment of cancer and other diseases.